Cas no 2549030-55-7 (2-{4-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine)
2-{4-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-[(3,5-Dimethyl-4-isoxazolyl)methyl]-1-piperazinyl]-4-methyl-6-(1-pyrrolidinyl)pyrimidine
- F6619-3810
- AKOS040708656
- 2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine
- 2549030-55-7
- 2-{4-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine
-
- Inchi: 1S/C19H28N6O/c1-14-12-18(24-6-4-5-7-24)21-19(20-14)25-10-8-23(9-11-25)13-17-15(2)22-26-16(17)3/h12H,4-11,13H2,1-3H3
- InChI Key: OSJCPXVDGPYYRK-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(C)=N1)CN1CCN(C2N=C(C)C=C(N=2)N2CCCC2)CC1
Computed Properties
- Exact Mass: 356.23245954g/mol
- Monoisotopic Mass: 356.23245954g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 61.5Ų
Experimental Properties
- Density: 1.200±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 567.1±60.0 °C(Predicted)
- pka: 10.60±0.50(Predicted)
2-{4-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6619-3810-2μmol |
2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine |
2549030-55-7 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6619-3810-5μmol |
2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine |
2549030-55-7 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-3810-10μmol |
2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine |
2549030-55-7 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-3810-20μmol |
2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine |
2549030-55-7 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6619-3810-1mg |
2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine |
2549030-55-7 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6619-3810-2mg |
2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine |
2549030-55-7 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6619-3810-3mg |
2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine |
2549030-55-7 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-3810-4mg |
2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine |
2549030-55-7 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6619-3810-5mg |
2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine |
2549030-55-7 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-3810-10mg |
2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine |
2549030-55-7 | 10mg |
$118.5 | 2023-09-07 |
2-{4-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 2-{4-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine
Introduction to 2-{4-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine (CAS No. 2549030-55-7)
2-{4-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the pyrimidine class, which is well-documented for its role in various therapeutic applications. The presence of multiple nitrogen-containing rings, including a piperazine moiety and a pyrrolidine group, alongside a 3,5-Dimethyl-1,2-oxazol-4-yl substituent, contributes to its complex chemical profile and makes it a promising candidate for further investigation.
The chemical structure of this compound is characterized by a pyrimidine core that is functionalized with various aromatic and aliphatic groups. The 4-substituted piperazine ring enhances its ability to interact with biological targets, while the 6-substituted pyrrolidine ring adds another layer of complexity that may influence its pharmacokinetic properties. These structural elements are critical in determining the compound's efficacy and selectivity in biological systems.
In recent years, there has been a growing interest in developing novel compounds that can modulate neurotransmitter systems. The piperazine moiety in this molecule is particularly noteworthy, as it is known to be a key structural component in many psychoactive drugs. Its ability to bind to serotonin receptors and other neurotransmitter targets makes it a valuable scaffold for designing new therapeutic agents. Furthermore, the 3,5-Dimethyl-1,2-oxazol-4-yl group introduces additional electronic properties that can fine-tune the compound's interactions with biological receptors.
The pyrimidine core of this compound is also of significant interest in medicinal chemistry. Pyrimidines are fundamental building blocks in nucleic acids and have been extensively studied for their antimicrobial and anticancer properties. By incorporating additional functional groups into this core structure, researchers aim to enhance the compound's bioactivity and develop new treatments for various diseases. The 4-methyl and 6-(pyrrolidin-1-yl) substituents further contribute to the molecule's complexity and may play a role in its solubility, metabolic stability, and overall pharmacological profile.
One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The combination of the piperazine and pyrrolidine rings suggests that it may have effects on multiple neurotransmitter systems simultaneously. This multitarget approach could lead to more effective treatments with fewer side effects compared to traditional monotherapies. Additionally, the 3,5-Dimethyl-1,2-oxazol-4-yl group may contribute to reducing off-target effects by selectively interacting with specific receptors.
Recent studies have begun to explore the pharmacological properties of similar compounds, providing valuable insights into the potential of this molecule. For instance, researchers have found that certain pyrimidine derivatives can modulate serotonin receptor activity, which is relevant for treating conditions such as depression and anxiety. The presence of the piperazine moiety in this compound suggests that it may share similar mechanisms of action while offering new advantages due to its unique structural features.
The synthesis of this compound presents both challenges and opportunities for chemists. The multiple nitrogen-containing rings require careful optimization to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct complex heterocyclic structures like this one. Techniques such as multi-step organic synthesis and combinatorial chemistry have enabled researchers to rapidly explore large libraries of potential drug candidates.
Once synthesized, the next step is to evaluate the biological activity of this compound through preclinical studies. These studies typically involve testing the molecule's efficacy and safety in cell-based assays and animal models. The results from these experiments will provide critical information about whether this compound has therapeutic potential and which diseases it might be most effective at treating.
The development of new drugs is a lengthy process that requires extensive testing before a compound can reach clinical trials. However, compounds like this one hold promise for addressing unmet medical needs by offering novel mechanisms of action or improved pharmacological profiles compared to existing treatments. The growing body of research on heterocyclic compounds suggests that molecules with complex structures can lead to breakthroughs in drug discovery.
In conclusion,2-{4-[ (3 ,5 -Dimethyl -1 ,2 -oxazol -4 -yl)methyl] piperazin -1 -yl } - 4 -methyl -6 -(pyrrolidin -1 -yl)pyrimidine represents an exciting opportunity for pharmaceutical research due to its unique structure and potential biological activities. Further investigation into its pharmacological properties will be essential to determine whether it can become a valuable therapeutic agent in the future.
2549030-55-7 (2-{4-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)